Cas no 159087-44-2 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-butynyl)-)

• Product Name: 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-butynyl)-
• CAS No: 159087-44-2
• MF: C₁₆H₂₁BO₂
• MW: 256.147744894028
• CID: 1337849
• PubChem ID: 14927835
• Update Time: 2025-04-20

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-butynyl)-
• 4,4,5,5-tetramethyl-2-(4-phenylbut-1-ynyl)-1,3,2-dioxaborolane
• DTXSID70565575
• 159087-44-2
• 4,4,5,5-Tetramethyl-2-(4-phenylbut-1-yn-1-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C16H21BO2/c1-15(2)16(3,4)19-17(18-15)13-9-8-12-14-10-6-5-7-11-14/h5-7,10-11H,8,12H2,1-4H3
• InChI Key： RCNQBTQEQMDOMY-UHFFFAOYSA-N
• SMILES： O1B(C#CCCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 255.16713
• Monoisotopic Mass: 256.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46